Cas no 63668-37-1 (6-methylpyridine-2-carboxamide)

• Product Name: 6-methylpyridine-2-carboxamide
• CAS No: 63668-37-1
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD08062670
• CID: 1019780
• PubChem ID: 12362936
• Update Time: 2025-11-01

6-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,6-methyl-(9CI)
• 2-Pyridinecarboxamide,6-methyl-
• 6-methylpyridine-2-carboxamide
• I02-2892
• 2-Pyridinecarboxamide, 6-methyl-
• MFCD08062670
• 63668-37-1
• NCGC00333862-01
• DTXSID70494270
• EN300-44852
• Z287485516
• AB10051
• 6-Methyl-2-pyridinecarboxamide
• SCHEMBL1013960
• 6-methyl-pyridine-2-carboxamide
• SCHEMBL11712247
• AB01320314-02
• 6-methylpicolinamide
• YIQXUVPRCWNHPP-UHFFFAOYSA-N
• AKOS009156117
• BS-50914

• MDL： MFCD08062670
• Inchi： 1S/C7H8N2O/c1-5-3-2-4-6(9-5)7(8)10/h2-4H,1H3,(H2,8,10)
• InChI Key： YIQXUVPRCWNHPP-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(C)=N1)N

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98000
• LogP: 1.18920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-methylpyridine-2-carboxamide

Comprehensive Overview of 6-Methylpyridine-2-carboxamide (CAS No. 63668-37-1): Properties, Applications, and Industry Insights

6-Methylpyridine-2-carboxamide (CAS No. 63668-37-1) is a specialized organic compound belonging to the pyridine derivative family. With its molecular formula C₇H₈N₂O, this compound features a pyridine ring substituted with a methyl group at the 6-position and a carboxamide moiety at the 2-position. Its unique structure makes it a valuable intermediate in pharmaceutical synthesis, agrochemical production, and material science research. The compound's CAS number 63668-37-1 serves as a universal identifier for precise chemical tracking across global databases.

Recent trends in heterocyclic chemistry have spotlighted 6-methylpyridine-2-carboxamide due to its versatile reactivity. Researchers increasingly investigate its role as a building block for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. The compound's hydrogen bonding capacity through its amide group enables molecular interactions critical for biological activity. Analytical studies using HPLC and NMR spectroscopy confirm its high purity (>98%) in commercial samples, meeting stringent requirements for research applications.

The synthesis of 63668-37-1 typically involves controlled amination reactions of corresponding pyridine carboxylic acids or esters. Process optimization has become a key focus area, with green chemistry principles driving innovations in solvent selection and catalytic systems. Industry reports indicate growing demand for this intermediate in API manufacturing, especially for neurological and metabolic disorder treatments. Its stability under physiological pH conditions makes it particularly attractive for medicinal chemistry applications.

From a commercial perspective, 6-methylpyridine-2-carboxamide suppliers emphasize batch-to-batch consistency through advanced quality control protocols. The compound's shelf life and storage requirements (typically 2-5°C under inert atmosphere) are frequently addressed in technical datasheets. Regulatory compliance documentation, including REACH registration and GMP certification for pharmaceutical-grade material, has become increasingly important for global distribution.

Emerging applications in material science explore the compound's potential as a ligand for metal-organic frameworks (MOFs) and as a precursor for functional polymers. Its thermal stability (decomposition point >200°C) enables incorporation into high-performance materials. Patent analysis reveals growing intellectual property activity surrounding derivatives of 63668-37-1, particularly in electronic materials and specialty coatings.

Analytical characterization of 6-methylpyridine-2-carboxamide presents specific challenges that have spurred method development. Recent publications describe optimized LC-MS techniques for trace impurity detection and novel crystallization approaches for purity enhancement. These advancements support the compound's expanding role in high-value chemical synthesis where stringent specifications are required.

Environmental and safety assessments of CAS 63668-37-1 indicate favorable profiles compared to analogous pyridine derivatives. Its relatively low aquatic toxicity and ready biodegradability under aerobic conditions align with modern green chemistry initiatives. Industrial hygiene guidelines recommend standard personal protective equipment (PPE) when handling the powder form, with particular attention to respiratory protection during large-scale operations.

The global market for 6-methylpyridine-2-carboxamide reflects broader trends in fine chemicals demand. Regional production capacities show particular growth in Asian markets, where integrated chemical parks combine raw material availability with technical expertise. Pricing volatility remains moderate compared to more commoditized pyridine derivatives, reflecting its specialized application profile.

Future research directions for 63668-37-1 include exploration of continuous flow synthesis methods and development of enantioselective derivatives. The compound's potential in catalysis and asymmetric synthesis continues to attract academic interest, with several recent publications demonstrating novel reaction pathways. These developments position 6-methylpyridine-2-carboxamide as a compound with sustained relevance across multiple chemical disciplines.

Technical literature emphasizes the importance of proper spectroscopic identification when working with CAS 63668-37-1, as its melting point (148-152°C) and solubility profile (soluble in polar organic solvents) can help distinguish it from similar compounds. Reference spectra in various solvents are increasingly available through open-access chemical databases, facilitating research applications.

Supply chain considerations for 6-methylpyridine-2-carboxamide highlight the need for reliable logistics partners capable of maintaining temperature-controlled transport conditions. Many manufacturers now offer just-in-time delivery options to support lean inventory practices in research institutions and production facilities. Digital platforms providing real-time inventory tracking have become valuable tools for procurement specialists.

In formulation science, the physicochemical properties of 63668-37-1 enable various delivery system designs. Its moderate log P value (approximately 0.8) suggests balanced hydrophilicity/lipophilicity, making it suitable for diverse drug delivery platforms. These characteristics contribute to its popularity in preclinical development pipelines across multiple therapeutic areas.